Cas no 1152526-48-1 (3-iodo-N-[(pyridin-3-yl)methyl]aniline)

• Product Name: 3-iodo-N-[(pyridin-3-yl)methyl]aniline
• CAS No: 1152526-48-1
• MF: C₁₂H₁₁IN₂
• MW: 310.133614778519
• CID: 5176582
• PubChem ID: 43113910
• Update Time: 2026-03-05

3-iodo-N-[(pyridin-3-yl)methyl]aniline Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanamine, N-(3-iodophenyl)-
• 3-iodo-N-[(pyridin-3-yl)methyl]aniline

• Inchi： 1S/C12H11IN2/c13-11-4-1-5-12(7-11)15-9-10-3-2-6-14-8-10/h1-8,15H,9H2
• InChI Key： XVNMRTBCYIVICK-UHFFFAOYSA-N
• SMILES： C1=NC=CC=C1CNC1=CC=CC(I)=C1

Additional information on 3-iodo-N-[(pyridin-3-yl)methyl]aniline

Professional Introduction to Compound with CAS No. 1152526-48-1 and Product Name: 3-iodo-N-[(pyridin-3-yl)methyl]aniline

3-iodo-N-[(pyridin-3-yl)methyl]aniline, identified by the Chemical Abstracts Service Number (CAS No.) 1152526-48-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of aryl iodides, which are widely utilized as key intermediates in the synthesis of various bioactive molecules. The presence of both an iodine substituent and a pyridine moiety in its structure endows it with unique chemical properties, making it a valuable building block for the development of novel therapeutic agents.

The molecular structure of 3-iodo-N-[(pyridin-3-yl)methyl]aniline consists of an aniline core substituted with an iodine atom at the 3-position and a pyridine ring connected via a methyl group at the 3-position of the pyridine. This specific arrangement facilitates its role as a versatile intermediate in cross-coupling reactions, particularly in Suzuki-Miyaura and Stille couplings, which are fundamental transformations in modern synthetic organic chemistry. These reactions enable the formation of carbon-carbon bonds, a critical step in constructing complex molecular architectures.

In recent years, 3-iodo-N-[(pyridin-3-yl)methyl]aniline has been extensively studied for its potential applications in drug discovery. The pyridine moiety is known to enhance binding affinity to biological targets, while the iodine atom serves as an effective handle for further functionalization. Researchers have leveraged this compound to develop inhibitors targeting various disease pathways, including cancer and inflammatory disorders. For instance, studies have demonstrated its utility in generating small-molecule inhibitors that interact with kinases and other enzymes involved in signal transduction.

One of the most compelling aspects of 3-iodo-N-[(pyridin-3-yl)methyl]aniline is its role in the synthesis of targeted therapies. The ability to modify its structure through cross-coupling reactions allows chemists to fine-tune its pharmacological properties. Recent advancements in medicinal chemistry have highlighted its use in creating novel antitumor agents. By incorporating this compound into drug candidates, researchers have been able to develop molecules with improved selectivity and reduced toxicity. These efforts align with the broader goal of precision medicine, where tailored therapeutic approaches are designed to address individual patient needs.

The synthesis of 3-iodo-N-[(pyridin-3-yl)methyl]aniline typically involves multi-step organic transformations, starting from commercially available precursors such as aniline and pyridine derivatives. The introduction of the iodine atom is often achieved through halogenation techniques, while the methylation and coupling steps require careful optimization to ensure high yields and purity. Modern synthetic methodologies, including flow chemistry and microwave-assisted reactions, have been employed to enhance efficiency and scalability.

The growing interest in 3-iodo-N-[(pyridin-3-yl)methyl]aniline is also driven by its potential in materials science applications beyond pharmaceuticals. The unique electronic properties of aryl iodides make them suitable for use in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells. Researchers are exploring how modifications to this compound can improve device performance and stability. This interdisciplinary approach underscores the versatility of 3-iodo-N-[(pyridin-3-yl)methyl]aniline as a chemical entity with broad utility.

In conclusion, 3-iodo-N-[(pyridin-3-yl)methyl]aniline (CAS No. 1152526-48-1) represents a significant advancement in synthetic chemistry and drug development. Its structural features enable diverse applications in medicinal chemistry, materials science, and beyond. As research continues to uncover new methodologies for its synthesis and functionalization, this compound is poised to play an even greater role in shaping the future of chemical innovation.